Extrinsic PathwaySynonyms: Death Receptor-mediated Pathway
  • Z-Aevd-fmk
    Z-Aevd-fmk
    • Cat. No.:
    • B146995
    • CAS No.:
    • Molecular Formula:
    • C28H39FN4O10
    • Molecular Weight:
    • 610.6 g/mol
    Description
    Z-AEVD-FMK is an irreversible inhibitor of caspase-10 and related caspases. At 10 µM, it can prevent the initiation of Fas signaling by caspase-10 in Jurkat T lymphoma cells, preventing Bid cleavage into its act...
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  • Ac-Ile-Glu-Thr-Asp-PNA
    Ac-Ile-Glu-Thr-Asp-PNA
    • Cat. No.:
    • B1344025
    • CAS No.:
    • Molecular Formula:
    • C27H38N6O12
    • Molecular Weight:
    • 638.6 g/mol
    Description
    Ac-IETD-pNA is a substrate for caspase-8.1 Caspase-8 preferentially binds to and cleaves the Ile-Glu-Thr-Asp (IETD) peptide sequence to release p-nitroalinide, which can be quantified by colorimetric detection a...
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  • Ac-DMQD-CHO
    Ac-DMQD-CHO
    • Cat. No.:
    • B1631293
    • CAS No.:
    • Molecular Formula:
    • C20H31N5O10S
    • Molecular Weight:
    • 533.6 g/mol
    Description
    Ac-DMQD-CHO, also known as Ac-DMQD-CHO, is a useful research compound. Its molecular formula is C20H31N5O10S and its molecular weight is 533.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality...
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  • Sanazole
    Sanazole
    • Cat. No.:
    • B1681433
    • CAS No.:
    • 104958-90-9
    • Molecular Formula:
    • C7H11N5O4
    • Molecular Weight:
    • 229.19 g/mol
    Description
    a 3-nitrotriazole cpd
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  • CAY10406
    CAY10406
    • Cat. No.:
    • B3026438
    • CAS No.:
    • Molecular Formula:
    • C27H23F3N2O5S
    • Molecular Weight:
    • 544.5 g/mol
    Description
    CAY10406 is a trifluoromethyl analog of an isatin sulfonamide compound that selectively inhibits caspases 3 and 7.1 The non-trifluoromethyl compound exhibits Ki values of 1.2 nM and 6 nM for caspases 3 and 7, re...
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  • Z-VEID-AFC
    Z-VEID-AFC
    • Cat. No.:
    • B3028536
    • CAS No.:
    • Molecular Formula:
    • C38H44F3N5O12
    • Molecular Weight:
    • 819.8 g/mol
    Description
    Recombinant 4-diphosphocytidyl-2-C-methyl-D-erythritol (CDP-MEP) kinase (IspE) with an C-terminal His-tag, purified from E. coli using Ni-NTA column chromatography.

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  • Ac-WEHD-PNA
    Ac-WEHD-PNA
    • Cat. No.:
    • B12367408
    • CAS No.:
    • Molecular Formula:
    • C34H37N9O11
    • Molecular Weight:
    • 747.7 g/mol
    Description
    Ac-WEHD-PNA is a useful research compound. Its molecular formula is C34H37N9O11 and its molecular weight is 747.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ac-WEHD-PNA suitable for man...
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  • Anticancer agent 157
    Anticancer agent 157
    • Cat. No.:
    • B12382769
    • CAS No.:
    • Molecular Formula:
    • C14H20O2
    • Molecular Weight:
    • 220.31 g/mol
    Description
    Anticancer agent 157 is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Anticancer agent 157 ...
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  • (2R,3S)-Emricasan
    (2R,3S)-Emricasan
    • Cat. No.:
    • B15565875
    • CAS No.:
    • Molecular Formula:
    • C26H27F4N3O7
    • Molecular Weight:
    • 569.5 g/mol
    Description
    (2R,3S)-Emricasan is a useful research compound. Its molecular formula is C26H27F4N3O7 and its molecular weight is 569.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (2R,3S)-Emricasan sui...
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  • Z-VEID-AFC
    Z-VEID-AFC
    • Cat. No.:
    • B15590422
    • CAS No.:
    • 219138-06-4
    • Molecular Formula:
    • C38H44F3N5O12
    • Molecular Weight:
    • 819.8 g/mol
    Description
    Z-VEID-AFC is a useful research compound. Its molecular formula is C38H44F3N5O12 and its molecular weight is 819.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Z-VEID-AFC suitable for man...
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